Cyclotetradecasiloxane, octacosamethyl-

• CAS RN: 149050-40-8
• Molecular Formula: C28H84O14Si14
• Molecular Weight: 1038.1 g/mol
• IUPAC Name: 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28-octacosamethyl-1,3,5,7,9,11,13,15,17,19,21,23,25,27-tetradecaoxa-2,4,6,8,10,12,14,16,18,20,22,24,26,28-tetradecasilacyclooctacosane
• InChI: InChI=1S/C28H84O14Si14/c1-43(2)29-44(3,4)31-46(7,8)33-48(11,12)35-50(15,16)37-52(19,20)39-54(23,24)41-56(27,28)42-55(25,26)40-53(21,22)38-51(17,18)36-49(13,14)34-47(9,10)32-45(5,6)30-43/h1-28H3
• InChI Key: ZHDAYCIVVMINRB-UHFFFAOYSA-N
• SMILES: C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)C
• synonyms: OCTACOSAMETHYLCYCLOTETRADECASILOXANE

Description

Cyclotetradecasiloxane, octacosamethyl-, also known as D4, is a chemical compound that belongs to the family of siloxanes. It is widely used in the production of various consumer and industrial products, including personal care items, electronics, and automotive parts. Despite its widespread use, concerns have been raised about the potential health and environmental risks associated with D4. In

Mechanism Of Action

The exact mechanism of action of Cyclotetradecasiloxane, octacosamethyl- is not fully understood, but it is believed to interact with cellular membranes and disrupt their function. Cyclotetradecasiloxane, octacosamethyl- has been shown to accumulate in various tissues, including the liver and kidneys, and may have the potential to cause cellular damage.

Biochemical And Physiological Effects

Studies have shown that exposure to Cyclotetradecasiloxane, octacosamethyl- can cause a range of biochemical and physiological effects, including changes in hormone levels, liver and kidney damage, and developmental toxicity. Cyclotetradecasiloxane, octacosamethyl- has also been shown to have neurotoxic effects in animal studies.

Advantages And Limitations For Lab Experiments

Cyclotetradecasiloxane, octacosamethyl- has several advantages for use in lab experiments, including its stability and low toxicity. However, it is important to note that Cyclotetradecasiloxane, octacosamethyl- is a volatile organic compound and can be difficult to handle and store. Additionally, the potential health and environmental risks associated with Cyclotetradecasiloxane, octacosamethyl- should be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for research on Cyclotetradecasiloxane, octacosamethyl-, including the development of alternative synthesis methods that do not rely on the use of hazardous chemicals, the investigation of the long-term health effects of Cyclotetradecasiloxane, octacosamethyl- exposure, and the development of safer alternatives for use in consumer and industrial products.
In conclusion, Cyclotetradecasiloxane, octacosamethyl-, or Cyclotetradecasiloxane, octacosamethyl-, is a widely used siloxane compound that has been extensively studied for its potential health and environmental effects. While Cyclotetradecasiloxane, octacosamethyl- has several advantages for use in lab experiments, its potential risks should be carefully considered. Future research should focus on developing safer alternatives and investigating the long-term health effects of Cyclotetradecasiloxane, octacosamethyl- exposure.

Synthesis Methods

Cyclotetradecasiloxane, octacosamethyl- can be synthesized through a variety of methods, including the ring-opening polymerization of octamethylcyclotetrasiloxane (Cyclotetradecasiloxane, octacosamethyl-H8) or the hydrolysis of tetrachlorosilane. The ring-opening polymerization method is the most commonly used method for synthesizing Cyclotetradecasiloxane, octacosamethyl-, and it involves the use of a catalyst, such as potassium hydroxide, to initiate the reaction. The resulting product is a cyclic siloxane with a molecular formula of C14H28O4Si4.

Scientific Research Applications

Cyclotetradecasiloxane, octacosamethyl- has been extensively studied for its potential health and environmental effects. In scientific research, Cyclotetradecasiloxane, octacosamethyl- is used as a reference material or standard in analytical chemistry, as well as a solvent in the synthesis of other siloxanes. It is also used as a lubricant and anti-foaming agent in the production of various industrial products.